2-amino-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide

• IUPAC Name: 2-amino-N-ethyl-N-(thian-4-yl)acetamide
• InChI: InChI=1S/C9H18N2OS/c1-2-11(9(12)7-10)8-3-5-13-6-4-8/h8H,2-7,10H2,1H3
• InChI Key: CETPWBZBHRZQFG-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCSCC1)C(=O)CN
• Molecular Formula: C9H18N2OS
• Molecular Weight: 202.32 g/mol
• CAS No.: 2091607-63-3

Description

2-amino-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide is a chemical compound. It is available for purchase for pharmaceutical testing.

Synthesis Analysis

The synthesis of 4-(2-aminoethyl)tetrahydropyran, a related compound, has been described in the literature. One method involves the reaction of pyranone with cyanoethyl phosphate. Another method involves the reaction of tetrahydro-2H-pyran-4-carboxylic acid with sodium azide. A third method involves the reaction of 4-chlorotetrahydropyran with cyanoacetic acid methyl ester.

Scientific Research Applications

Thiophene Analogues and Carcinogenicity Evaluation

• Research on thiophene analogues of carcinogens like benzidine and 4-aminobiphenyl involves synthesizing and evaluating these compounds for potential carcinogenicity. Such studies provide insights into the carcinogenic potential of structurally similar compounds, highlighting the significance of evaluating new chemical entities for safety in vitro and potentially in vivo. This research contributes to understanding the structural determinants of carcinogenicity and aids in the development of safer chemical compounds (Ashby et al., 1978).

Acetamide and Formamide Derivatives

• Studies on the biological effects of acetamide, formamide, and their derivatives update our understanding of these compounds' toxicology. This research is crucial for assessing the safety and potential therapeutic applications of new chemical entities, including their environmental impact and interactions with biological systems (Kennedy, 2001).

Advanced Oxidation Processes for Acetaminophen Degradation

• The degradation of acetaminophen by advanced oxidation processes (AOPs) is studied to understand the kinetics, mechanisms, and biotoxicity of the by-products. Such research is critical for environmental safety, highlighting the importance of removing pharmaceutical contaminants from water sources. It also contributes to the development of effective wastewater treatment technologies (Qutob et al., 2022).

Piracetam and Its Derivatives

• The synthesis and pharmacological activities of Piracetam and its derivatives are reviewed, emphasizing their role in treating CNS disorders. This research underscores the ongoing efforts to discover and optimize nootropic drugs for enhancing brain function and treating neurological conditions (Dhama et al., 2021).

Metabolism and Genetic Differences in Drug Processing

• Investigations into the metabolism of drugs and the related genetic differences offer insights into individual variability in drug efficacy and safety. Understanding these differences is crucial for personalized medicine, enabling tailored therapeutic approaches based on genetic profiles (Zhao & Pickering, 2011).